Cas no 326177-90-6 (2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide)

• Product Name: 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide
• CAS No: 326177-90-6
• MF: C₁₉H₁₆F₂N₂O₂
• MW: 342.339351654053
• CID: 5446230
• PubChem ID: 2313946
• Update Time: 2025-06-09

2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z56780878
• 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenylprop-2-enamide
• EN300-26582136
• (E)-2-cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenylprop-2-enamide
• 326177-90-6
• AKOS001030085
• 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide

• Inchi： 1S/C19H16F2N2O2/c1-2-23(16-6-4-3-5-7-16)18(24)15(13-22)12-14-8-10-17(11-9-14)25-19(20)21/h3-12,19H,2H2,1H3
• InChI Key： XBPDAJADUMMSND-UHFFFAOYSA-N
• SMILES： C(N(CC)C1=CC=CC=C1)(=O)C(C#N)=CC1=CC=C(OC(F)F)C=C1

Computed Properties

• Exact Mass: 342.11798408g/mol
• Monoisotopic Mass: 342.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.8±45.0 °C(Predicted)
• pka: 0.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide

Introduction to 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide (CAS No. 326177-90-6)

2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide, with the CAS number 326177-90-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of α-cyanocinnamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this compound, particularly the presence of the cyano group, difluoromethoxy substituent, and the N-ethyl-N-phenyl amide moiety, contribute to its potential therapeutic applications.

The chemical structure of 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide is characterized by a conjugated system that includes a cyano group and a difluoromethoxy-substituted phenyl ring. The cyano group is a key functional group that can enhance the pharmacological activity of the molecule by improving its metabolic stability and bioavailability. The difluoromethoxy substituent, on the other hand, introduces additional lipophilicity and can modulate the compound's interaction with biological targets. The N-ethyl-N-phenyl amide moiety further enhances the compound's solubility and stability in biological systems.

Recent studies have highlighted the potential of 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide has shown promising anti-cancer effects. Research conducted at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide could be developed as a novel therapeutic agent for cancer treatment.

The neuroprotective properties of 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide have also been investigated. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide has been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. Additionally, it exhibits low toxicity and minimal side effects, making it an attractive candidate for further clinical development.

In conclusion, 2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenyl-2-propenamide (CAS No. 326177-90-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.